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Compound of Interest

Compound Name: 2-Bromobutanamide

Cat. No.: B1267324 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Bromobutanamide. Adherence to these guidelines is crucial for

ensuring personal safety and minimizing environmental impact.

Hazard Identification and Personal Protective
Equipment
2-Bromobutanamide is a hazardous chemical requiring careful handling. Based on the

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, it presents

the following hazards:

H302: Harmful if swallowed[1]

H315: Causes skin irritation[1]

H319: Causes serious eye irritation[1]

H335: May cause respiratory irritation[1]

To mitigate these risks, the following Personal Protective Equipment (PPE) is mandatory when

handling this compound.
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Protection Level Equipment Specifications & Use Case

Engineering Controls Chemical Fume Hood

All handling of solid and

solutions of 2-

Bromobutanamide must be

conducted in a certified

chemical fume hood to

minimize inhalation exposure.

Hand Protection Disposable Nitrile Gloves

Provides splash protection.

Double gloving is

recommended. Immediately

remove and replace

contaminated gloves.

Eye and Face Protection Chemical Splash Goggles

Required for protection against

dust particles and liquid

splashes.

Skin and Body Protection Laboratory Coat

A buttoned lab coat worn over

long-sleeved clothing and

closed-toe shoes is required to

protect the skin.

Quantitative Hazard Data
While specific occupational exposure limits (OELs) for 2-Bromobutanamide have not been

established by major regulatory agencies, it is crucial to handle the substance with care,

minimizing all potential exposure.
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Parameter Value Source

Molecular Formula C₄H₈BrNO PubChem[1]

Molecular Weight 166.02 g/mol PubChem[1]

GHS Hazard Statements H302, H315, H319, H335 PubChem[1]

OSHA PEL Not Available AK Scientific, Inc.[2]

ACGIH TLV Not Available AK Scientific, Inc.[2]

NIOSH REL Not Available AK Scientific, Inc.[2]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is essential for the safe handling of 2-Bromobutanamide. The following

workflow outlines the key steps from preparation to post-handling.
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Safe handling workflow for 2-Bromobutanamide.
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Experimental Protocol: Weighing and Dissolving
Objective: To safely weigh and dissolve solid 2-Bromobutanamide.

Materials:

2-Bromobutanamide

Appropriate solvent

Enclosed analytical balance

Weighing boat or paper

Spatula

Beaker or flask for dissolving

Magnetic stir bar and stir plate (optional)

Procedure:

Preparation:

Ensure all required PPE is correctly worn before entering the designated handling area.

Verify that the chemical fume hood is functioning correctly.

Cover the work surface within the fume hood with absorbent bench paper.

Place all necessary equipment inside the fume hood.

Weighing:

Place a weighing boat on the analytical balance and tare the balance.

Inside the fume hood, carefully transfer the desired amount of 2-Bromobutanamide from

its container to the weighing boat using a clean spatula.
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Keep the container of the chemical closed as much as possible.[3]

Record the exact weight of the compound.

Dissolving:

Place the beaker or flask containing the appropriate volume of solvent on a stir plate

inside the fume hood.

Carefully add the weighed 2-Bromobutanamide to the solvent.

If necessary, use a magnetic stir bar to aid in dissolution.

Ensure the container is covered to prevent the release of vapors.

Emergency Procedures
In the event of exposure or a spill, immediate and appropriate action is critical.
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Incident Procedure

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing.[2] Seek

medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[2] Seek immediate

medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.[2]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water.[2] Seek

immediate medical attention.

Spill

Evacuate the immediate area. Wear appropriate

PPE, including respiratory protection if

necessary. For small spills, absorb the chemical

with an inert material such as sand or

vermiculite. Collect the absorbed material into a

sealed, labeled container for hazardous waste

disposal.

Disposal Plan
All waste containing 2-Bromobutanamide must be treated as hazardous waste.

Waste Segregation and Collection:

Solid Waste: Collect all contaminated materials, such as gloves, weighing paper, and

absorbent pads, in a designated, clearly labeled, and sealed container for halogenated

organic waste.
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Liquid Waste: Collect solutions containing 2-Bromobutanamide in a separate, sealed, and

properly labeled hazardous waste container for halogenated organic liquids. Do not mix with

non-halogenated waste.

Disposal:

Arrange for the disposal of all hazardous waste through a licensed environmental

management company.

Follow all institutional, local, state, and federal regulations for hazardous waste disposal. Do

not pour 2-Bromobutanamide waste down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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